Cas no 54102-44-2 (5,7-Dimethyl-1H-indole-3-carbaldehyde)

• Product Name: 5,7-Dimethyl-1H-indole-3-carbaldehyde
• CAS No: 54102-44-2
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD15201259
• CID: 4651426
• PubChem ID: 82374053
• Update Time: 2025-05-25

5,7-Dimethyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,7-Dimethyl-1H-indole-3-carbaldehyde
• 5,7-dimethylindole-3-carbaldehyde
• F15911
• DB-123768
• 54102-44-2
• AKOS022669246
• PS-18075
• CS-0309779
• SCHEMBL16067289
• MFCD15201259

• MDL： MFCD15201259
• Inchi： 1S/C11H11NO/c1-7-3-8(2)11-10(4-7)9(6-13)5-12-11/h3-6,12H,1-2H3
• InChI Key： MLFXUBUXUOZLJP-UHFFFAOYSA-N
• SMILES： O=CC1=CNC2C(C)=CC(C)=CC=21

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.9

Additional information on 5,7-Dimethyl-1H-indole-3-carbaldehyde

5,7-Dimethyl-1H-indole-3-carbaldehyde (CAS No. 54102-44-2)

5,7-Dimethyl-1H-indole-3-carbaldehyde, also known by its CAS registry number 54102-44-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is a common feature in many bioactive molecules, including alkaloids and pharmaceutical agents. The presence of the aldehyde group at the 3-position and methyl substituents at the 5 and 7 positions further enhances the compound's uniqueness and potential for various applications.

The synthesis of 5,7-Dimethyl-1H-indole-3-carbaldehyde typically involves multi-step organic reactions, often leveraging the principles of aromatic substitution and aldehyde formation. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic systems and green chemistry have also been applied to make the synthesis more environmentally friendly. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

The structural characteristics of this compound make it an attractive candidate for drug discovery. The indole ring provides a rigid framework that can interact with various biological targets, such as enzymes and receptors. The aldehyde group at the 3-position introduces additional functional diversity, enabling the compound to participate in reactions such as condensation and oxidation. This functional group also plays a crucial role in bioisosteric replacements, where it can be substituted with other groups to modulate biological activity.

Recent studies have highlighted the potential of 5,7-Dimethyl-1H-indole-3-carbaldehyde as a lead compound in anticancer drug development. Preclinical experiments have demonstrated its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, showing promising results. These findings underscore the importance of continued research into this compound's therapeutic potential.

In terms of applications beyond pharmacology, 5,7-Dimethyl-1H-indole-3-carbaldehyde has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its compatibility with various fabrication techniques used in nanotechnology.

The study of 5,7-Dimethyl-1H-indole-3-carbaldehyde has also contributed to our understanding of molecular recognition and supramolecular chemistry. Its ability to form hydrogen bonds and engage in π–π interactions makes it a valuable tool for investigating host-guest chemistry and molecular encapsulation. This knowledge is particularly relevant in the design of new materials with tailored properties for sensing and catalysis.

In conclusion, 5,7-Dimethyl-1H-indole-3-carbaldehyde (CAS No. 54102-44-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development. As our understanding of its properties continues to grow, so too does its potential to contribute to breakthroughs in medicine, materials science, and beyond.